molecular formula C8H3ClF2N2 B1321252 4-Chloro-6,7-difluoroquinazoline CAS No. 625080-60-6

4-Chloro-6,7-difluoroquinazoline

Cat. No. B1321252
CAS RN: 625080-60-6
M. Wt: 200.57 g/mol
InChI Key: RFMNNDWGWANMMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Quinazoline derivatives have been the subject of extensive research due to their diverse pharmacological activities. The compound 4-Chloro-6,7-difluoroquinazoline, although not directly mentioned in the provided papers, is structurally related to the compounds discussed in the research. These studies focus on the synthesis, structural analysis, and biological evaluation of various quinazoline derivatives, which can provide insights into the properties and potential applications of this compound.

Synthesis Analysis

The synthesis of quinazoline derivatives often involves multi-step reactions starting from simple precursors such as vanillin or anthracene derivatives. For instance, the synthesis of 4-amino-2-chloro-6,7-dimethoxyquinazoline was achieved through a series of reactions including methylation, nitration, oxidation, esterification, reduction, cyclization, chlorination, and amination, with an overall yield of about 37% . Similarly, the synthesis of 7-(benzyloxy)-4-chloro-6-methoxyquinazoline was accomplished through substitution, nitration, reduction, cyclization, and chlorination steps . These methods highlight the complexity and the need for optimization in the synthesis of quinazoline derivatives.

Molecular Structure Analysis

The molecular structures of quinazoline derivatives are often confirmed using spectroscopic techniques such as NMR and MS spectra, and in some cases, X-ray crystallography. For example, the structure of 6-(3-chloropropoxy)-4-(2-fluorophenylamino)-7-methoxyquinazoline was elucidated using X-ray crystallography, revealing an orthorhombic system with specific space group parameters . The presence of intramolecular hydrogen bonding, as seen in the benzo[1,2-f:5,4-f']diquinoline derivatives, can significantly influence the chemical shifts observed in NMR spectroscopy .

Chemical Reactions Analysis

Quinazoline derivatives can undergo various chemical reactions, including nucleophilic substitution, as demonstrated in the synthesis of 6-(3-chloropropoxy)-4-(2-fluorophenylamino)-7-methoxyquinazoline . The reactivity of these compounds can be influenced by the presence of substituents on the quinazoline ring, which can affect the electron density and steric hindrance around reactive sites.

Physical and Chemical Properties Analysis

The physical and chemical properties of quinazoline derivatives are closely related to their molecular structure. For instance, the strong intramolecular CH···O hydrogen bond in benzo[1,2-f:5,4-f']diquinoline derivatives affects their fluorescent properties . The electronic properties, such as electrostatic surface potential and frontier molecular orbitals, are also crucial in determining the reactivity and potential applications of these compounds, as seen in the study of 5-amino-1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazole-4-carbonitrile . Additionally, the presence of halogen atoms, such as chlorine and fluorine, can enhance the lipophilicity and potentially the bioavailability of these molecules.

Scientific Research Applications

Anticancer Research

4-Chloro-6,7-difluoroquinazoline and its derivatives have been extensively studied for their potential as anticancer agents. One derivative, N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, has demonstrated significant efficacy as an apoptosis inducer and anticancer agent. This compound has shown promise in various cancer models, including breast cancer, due to its potent apoptosis-inducing activity and excellent blood-brain barrier penetration (Sirisoma et al., 2009).

Pharmaceutical Process Development

The derivatives of this compound have applications in the pharmaceutical industry, especially in the process development of key intermediates for antihypertensive drugs. A study conducted on 4-amino-2-chloro-6,7-dimethoxyquinazoline used it as a fingerprint to monitor synthetic reactions during the manufacture of antihypertensive drugs like doxazosin mesylate and prazosin (Rao et al., 2006).

DNA Binding and Cytotoxic Activities

Several studies have focused on the synthesis of new N-alkylanilinoquinazoline derivatives from 4-chloro-6,7-dimethoxyquinazoline. These compounds have been evaluated for their cytotoxic activities and potential as DNA intercalating agents, showing significant interactions with DNA and implications for therapeutic applications (Garofalo et al., 2010).

properties

IUPAC Name

4-chloro-6,7-difluoroquinazoline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H3ClF2N2/c9-8-4-1-5(10)6(11)2-7(4)12-3-13-8/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RFMNNDWGWANMMJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C2C(=CC(=C1F)F)N=CN=C2Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H3ClF2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60610664
Record name 4-Chloro-6,7-difluoroquinazoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60610664
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

200.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

625080-60-6
Record name 4-Chloro-6,7-difluoroquinazoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60610664
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-chloro-6,7-difluoroquinazoline
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To POCl3 (15 mL) was added 6,7-difluoro-4-hydroxyquinazoline (910 mg, 5 mmol) followed by triethylamine (700 uL, 5 mmol). The solution was then heated at 100° C. for 4 hours and concentrated in vacuo. The resulting sludge was triturated with EtOAc (2×100 mL), and the combined decanted org layers were flushed through a plug of silica gel to give 4-chloro-6,7-difluoroquinazoline (870 mg, 4.35 mmol, 87%). LC-MS (ESI) m/z 201 (M+H)+.
Name
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
910 mg
Type
reactant
Reaction Step One
Quantity
700 μL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Chloro-6,7-difluoroquinazoline
Reactant of Route 2
Reactant of Route 2
4-Chloro-6,7-difluoroquinazoline
Reactant of Route 3
Reactant of Route 3
4-Chloro-6,7-difluoroquinazoline
Reactant of Route 4
4-Chloro-6,7-difluoroquinazoline
Reactant of Route 5
4-Chloro-6,7-difluoroquinazoline
Reactant of Route 6
Reactant of Route 6
4-Chloro-6,7-difluoroquinazoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.